2-(4-fluorophenyl)-N-(2-(3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethyl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-[2-(3-pyridin-4-yl-4,5,6,7-tetrahydroindazol-1-yl)ethyl]acetamide
• InChI: InChI=1S/C22H23FN4O/c23-18-7-5-16(6-8-18)15-21(28)25-13-14-27-20-4-2-1-3-19(20)22(26-27)17-9-11-24-12-10-17/h5-12H,1-4,13-15H2,(H,25,28)
• InChI Key: VJRYPHYHGUYAIK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=NN2CCNC(=O)CC3=CC=C(C=C3)F)C4=CC=NC=C4
• Molecular Formula: C22H23FN4O
• Molecular Weight: 378.4 g/mol
• CAS No.: 1797715-52-6

Description

2-(4-fluorophenyl)-N-(2-(3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C22H23FN4O and its molecular weight is 378.451. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Modification and Anticancer Effects

One study involves the modification of a compound similar in structural complexity, where an alkylurea moiety replaced the acetamide group in a phosphoinositide 3-kinases (PI3Ks) inhibitor, leading to potent antiproliferative activities against human cancer cell lines and reduced toxicity. This suggests potential applications in designing effective anticancer agents with lower side effects (Xiao-meng Wang et al., 2015).

Radio-Ligand Development for PET Imaging

Another study reported on DPA-714, a compound structurally related to the query, used as a selective radioligand for imaging the translocator protein (18 kDa) with PET. This demonstrates the compound's utility in developing diagnostic tools for neurological disorders (F. Dollé et al., 2008).

Anticancer Activity of Fluoro Substituted Compounds

Research on fluoro substituted benzo[b]pyran derivatives showed anticancer activity against lung cancer cell lines at low concentrations, highlighting the role of fluorinated compounds in cancer treatment research (A. G. Hammam et al., 2005).

Antiallergic Agents

A series of N-(pyridin-4-yl)-(indol-3-yl)acetamides were prepared as novel antiallergic compounds. One such compound significantly outperformed astemizole in inhibitory activity, suggesting its potential as a new class of antiallergic medications (Cecilia Menciu et al., 1999).